![molecular formula C7H3I3O2 B023451 2,3,5-Triiodobenzoic acid CAS No. 88-82-4](/img/structure/B23451.png)
2,3,5-Triiodobenzoic acid
Overview
Description
2,3,5-Triiodobenzoic acid (TIBA) is an aromatic compound that contains three iodine atoms attached to a benzene ring. It is a colorless, crystalline solid that is soluble in water and has a melting point of 209-210°C. TIBA is used in a variety of scientific applications, including synthesis, drug discovery, and research. It is also used as a reagent in organic synthesis and as an intermediate in the manufacture of pharmaceuticals.
Scientific Research Applications
1. Antitumor Activity
2,3,5-Triiodobenzoic acid (TIBA) is primarily known as an iodine contrast agent used in X-ray imaging. Interestingly, it has been found to induce cell death in tumor cells through the generation of reactive oxygen species (ROS). In a study, TIBA demonstrated antitumor activity in lung cancer by decreasing cell viability in a dose-dependent manner, indicating its potential in cancer treatment research (Silva de Abreu & Fernandes, 2021).
2. Plant Growth Regulation
TIBA has been used to influence the growth and development of plants. In soybeans, TIBA application led to increased floral development and axillary growth (Greer & Anderson, 1965). Additionally, its application on cucumber plants affected sex expression, promoting predominantly staminate or pistillate flowers depending on the growth regulators used (Freytag, Lira & Isleib, 1970).
3. Auxin Transport Inhibition
TIBA has been shown to inhibit auxin transport in plants, as evidenced in pea seedlings. This effect on auxin transport, a crucial aspect of plant growth and development, further underscores its role in plant physiology studies (Morris, Kadir & Barry, 1973).
4. Effect on Nutrient Absorption in Plants
Studies have shown that root-absorbed TIBA can affect nutrient absorption and growth in plants like soybeans. TIBA enhanced the rate of phosphorus uptake without significantly influencing the absorption of other nutrients (Ohki & McBride, 1972).
5. Influence on Plant Development Under Varying Conditions
The response of plants like soybeans to TIBA can vary depending on environmental conditions such as temperature and soil moisture. This highlights the importance of TIBA in studying the interaction of growth regulators with environmental factors (Ohki & McBride, 1972).
6. Microbial Degradation in Soil
TIBA is also subject to microbial degradation in soil, with studies showing the conversion of TIBA into various metabolites. This aspect is vital in understanding the environmental impact and biodegradability of this compound (Moy & Ebert, 1972).
Mechanism of Action
Target of Action
The primary target of 2,3,5-Triiodobenzoic acid (TIBA) is the actin cytoskeleton in plants, specifically the villin-mediated actin dynamics . Villins are actin-binding proteins that contribute to TIBA action .
Mode of Action
TIBA interacts directly with the C-terminal headpiece domain of villins, causing villin to oligomerize . This interaction drives excessive bundling of actin filaments . The changes in actin dynamics disrupt the trafficking of PIN-FORMED auxin efflux carriers and reduce their levels at the plasma membrane .
Biochemical Pathways
The primary biochemical pathway affected by TIBA is the polar auxin transport (PAT) pathway . TIBA inhibits the translocation of indole-3-acetic acid transport , a key component of the PAT pathway . This inhibition disrupts the normal flow of auxin between cells, affecting various plant developmental programs .
Result of Action
The action of TIBA results in changes in plant growth and development. It inhibits the growth of the plant apex, causing the plant to dwarf and promoting the growth of lateral buds and tillers . In addition, TIBA can inhibit the colonization of the main root cortex by certain fungi .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
2,3,5-Triiodobenzoic acid is known to interact with various enzymes and proteins. It acts as an inhibitor of auxin transport, a key process in plant growth and development . This interaction with auxin transport pathways suggests that this compound may interact with enzymes and proteins involved in these pathways .
Cellular Effects
In cellular processes, this compound has been observed to affect the propagation of certain plant species. For instance, it has been found to alter the in vitro propagation of Cedrela fissilis, a woody species, through modifications in endogenous polyamine and indol-3-acetic acid levels . In another study, it was found to induce cell death in tumor cells through the generation of reactive oxygen species .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It has been suggested that its antitumor activity involves an increase in reactive oxygen species . Additionally, it has been found to inhibit auxin transport, a process crucial for plant growth and development .
Temporal Effects in Laboratory Settings
Over time in laboratory settings, this compound has been observed to cause changes in the effects of certain biochemical processes. For example, it was found to affect the in vitro propagation of Cedrela fissilis over time, with alterations observed in endogenous polyamine and indol-3-acetic acid levels .
Metabolic Pathways
This compound is involved in the auxin transport pathway in plants . It acts as an inhibitor of this pathway, suggesting that it may interact with enzymes or cofactors involved in auxin transport .
Transport and Distribution
This compound is known to interfere with the transport of indolyl-3-acetic acid (IAA) in plant tissues . This suggests that it may be transported and distributed within cells and tissues in a manner similar to IAA .
Subcellular Localization
The subcellular localization of this compound is not explicitly documented in the available literature. Given its role as an auxin transport inhibitor, it is likely to be found in areas of the cell involved in auxin transport .
properties
IUPAC Name |
2,3,5-triiodobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3I3O2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMZGFLUUZLELNE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)O)I)I)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3I3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
17274-12-3 (hydrochloride salt) | |
Record name | 2,3,5-Triiodobenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000088824 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID4041317 | |
Record name | 2,3,5-Triiodobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4041317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
499.81 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
Insoluble in water; slightly soluble in benzene; very soluble in ethanol, ether, Very slightly soluble in water | |
Record name | 2,3,5-TRIIODOBENZOIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7575 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
White to off-white amorphous powder, Prisms from alcohol | |
CAS RN |
88-82-4 | |
Record name | 2,3,5-Triiodobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88-82-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 2,3,5-Triiodobenzoic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000088824 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Floraltone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2582 | |
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Record name | Benzoic acid, 2,3,5-triiodo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,3,5-Triiodobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4041317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,5-triiodobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.690 | |
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Record name | 2,3,5-TRIIODOBENZOIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H575A4059Q | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | 2,3,5-TRIIODOBENZOIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7575 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
225 °C | |
Record name | 2,3,5-TRIIODOBENZOIC ACID | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7575 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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Retrosynthesis Analysis
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